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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810

Technical Support Center: High-Purity Acetone

This guide provides researchers, scientists, and drug development professionals with best
practices for storing and handling high-purity acetone. Below you will find frequently asked
questions (FAQs), troubleshooting guides, and detailed protocols to ensure the integrity of your
experiments and maintain laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for high-purity acetone?

High-purity acetone should be stored in a cool, dry, and well-ventilated area specifically
designated for flammable liquids.[1][2][3] Key storage practices include:

o Temperature Control: Keep storage areas at a consistent temperature, preferably below
room temperature, to reduce volatility and vapor buildup.[4]

e Avoid Ignition Sources: Store containers away from direct sunlight, heat, sparks, open
flames, and hot surfaces.[5] All electrical equipment in the storage area should be explosion-
proof.

» Container Integrity: Ensure containers are tightly sealed to prevent evaporation and
contamination.
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e Incompatible Materials: Store acetone separately from incompatible substances such as
oxidizing agents (e.g., peroxides, nitric acid), strong acids, bases, and reactive metals to
prevent hazardous chemical reactions.

Q2: What type of container is best for storing high-purity acetone?
To maintain purity and prevent leaks, use containers made of appropriate materials.

o Recommended: Stainless steel and glass containers are ideal as they are non-reactive and
prevent degradation of the acetone. For short-term or secondary containment, high-density
polyethylene (HDPE) is also suitable. Always use the original manufacturer's container when
possible.

e To Avoid: Many common plastics, particularly polyethylene, can be dissolved or degraded by
acetone, leading to contamination and potential leaks.

Q3: What personal protective equipment (PPE) is required when handling acetone?
Proper PPE is essential to minimize exposure and prevent injury.

o Eye and Face Protection: Always wear chemical safety goggles. When there is a risk of
splashing, a face shield should be worn in addition to goggles.

o Skin Protection: Wear chemical-resistant gloves. Milled butyl rubber and some formulations
of nitrile gloves are recommended (always check the manufacturer's compatibility chart). A
lab coat or chemical-resistant apron should also be worn.

e Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to
avoid inhaling vapors. If ventilation is insufficient, a NIOSH-approved organic vapor
respirator may be necessary.

Q4: How can | prevent static electricity discharge when transferring acetone?

Acetone vapor can be ignited by a static discharge. To prevent this, electrically bond and
ground containers and transfer equipment. Grounding clips must be in contact with bare metal
on both the dispensing and receiving containers. Use only non-sparking tools when opening or
handling acetone containers.
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Troubleshooting Guide

Q5: | cleaned a glass surface with high-purity acetone, but a residue was left behind. What
could be the cause?

Residue after evaporation is a common sign of contamination. Potential causes include:

e Impure Acetone: The acetone may not be as pure as specified. Even ACS grade acetone
can contain trace impurities up to 0.5%. Lower grades, such as technical grade, contain
higher levels of impurities.

o Container Leaching: If the acetone was stored in an improper plastic container, it may have
leached plasticizers or other chemicals into the solvent.

o Self-Condensation Products: Over time, acetone can undergo an aldol reaction to form
impurities like diacetone alcohol and mesityl oxide.

To troubleshoot, you can perform a simple evaporation test as described in the "Experimental
Protocols"” section below. If the test confirms a residue, consider obtaining a new batch of
acetone from a reputable supplier, ensuring it is stored in a glass or stainless steel container.

Q6: My experiment is sensitive to water. How can | ensure my acetone is dry?

High-purity acetone grades, such as ACS grade, have a specified maximum water content
(typically £0.5%). To minimize water contamination:

o Keep the acetone container tightly sealed at all times when not in use. Acetone is
hygroscopic and can absorb moisture from the air.

e Purchase acetone in smaller containers to reduce the time the container is open and the
headspace into which moisture can diffuse.

o For ultra-sensitive applications, consider using a molecular sieve to dry the acetone before
use.

Logical Workflow: Troubleshooting Acetone
Contamination

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Start: Suspected
Acetone Contamination
(e.g., residue, failed experiment)

Verify Acetone Grade
(e.g., ACS, HPLC)

i

Perform Evaporation Test
(see protocol below)

;

Is a visible residue present?

Contamination Confirmed Acetone is Likely Pure

i

Investigate Source of Contamination

Investigate other experimental
variables for contamination source

Check Storage Container
(Is it glass/steel or improper plastic?)

'

Action: Obtain a new, certified
batch of high-purity acetone

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected acetone contamination.
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Quantitative Data Summary

The tables below summarize key physical, chemical, and safety data for high-purity acetone.

Table 1: Physical and Chemical Properties of Acetone

Property Value Citation(s)
Chemical Formula CsHeO

Purity (ACS Grade) >99.5%

Water Content (ACS Grade) <0.5%

Residue on Evaporation <0.001%

Boiling Point 56°C (133°F)

Density (at 20°C) 0.790 g/mL

Flash Point -20°C (-4°F)

Auto-ignition Temp. 465°C (869°F)

Explosive Limits in Air 2.1% - 13% by volume

Table 2: Material Compatibility for Storage and Handling
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Citation(s)

Material Compatibility Rating
Stainless Steel (316) Excellent
Glass Excellent
Hastelloy Excellent
Titanium Excellent

High-Density Polyethylene
(HDPE)

Good (for secondary

containment)

Polyethylene (general)

Poor (risk of degradation)

Aluminum

Not Recommended

Natural Rubber

Not Recommended

Experimental Protocols
Protocol: Simple Quality Control Test for Non-Volatile

Residue

This protocol provides a quick method to check for non-volatile impurities in acetone, such as
oils or leached plasticizers.

Objective: To qualitatively determine if a sample of acetone leaves a residue upon evaporation.

Materials:

Acetone sample (approx. 25-50 mL)

Clean glass beaker or watch glass

A well-ventilated area or fume hood, free from ignition sources

Desiccator (optional, for cooling)

Methodology:

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Ensure the glass beaker or watch glass is scrupulously clean. Wash with a detergent, rinse
thoroughly with deionized water, and finally rinse with a small amount of the acetone to be
tested. Allow it to dry completely.

e Pour a small amount (e.g., 25 mL) of the acetone sample into the clean, dry glass container.

o Place the container in a well-ventilated area, away from any heat or open flames, and allow
the acetone to evaporate completely at room temperature. This may take several hours.

e Once all the acetone has evaporated, visually inspect the inside surface of the glass
container.

» Wipe the inside of the container with a clean finger or a lint-free cloth.
« Interpreting Results:

o No Residue: If the glass is clean and no oily film is felt, the acetone is likely free of
significant non-volatile contaminants.

o Residue Present: If a visible film, oily substance, or any particulate matter remains, the
acetone is contaminated and may be unsuitable for high-purity applications.

Workflow Diagram: Safe Acetone Handling in the
Laboratory
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Start: Prepare for Ace@

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

2. Ensure Proper Ventilation
(Fume Hood or Well-Ventilated Area)

i

3. Ground and Bond Containers
(If transferring large volumes)

:

4. Dispense Required Amount
(Use non-sparking tools)

:

5. Tightly Seal Stock Container Immediately

.

6. Return to Approved
Flammable Storage Cabinet

:

7. Clean Work Area and
Dispose of Waste Properly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of acetone.
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Disposal Guide

Q7: How should | dispose of waste acetone?

Acetone is considered hazardous waste and must be disposed of according to local, state, and

federal regulations.
e Do Not Pour Down Drains: Never pour acetone down a sink or into general waste streams.

o Collect in Designated Containers: Collect waste acetone in a clearly labeled, sealed, and
compatible container (glass or metal is preferred). The container should be marked "Acetone
Waste".

e Segregate Waste: Do not mix acetone waste with incompatible chemicals.

» Arrange for Professional Disposal: Store the sealed waste container in a designated
hazardous waste accumulation area until it can be collected by a licensed hazardous waste

disposal company.

Decision Pathway: Acetone Waste Disposal
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Start: Acetone Waste Generated

Is the waste purely acetone or
mixed with other chemicals?

Consult SDS for all components
to ensure compatibility

Pour into 'Acetone Waste'
container

Are all components compatible
for co-disposal?

Create a new, clearly labeled Pour into appropriate
waste stream for the mixture 'Mixed Solvent Waste' container

I

Securely seal waste container
when not in use

l

Store in designated hazardous
waste accumulation area

;

Arrange for pickup by a
licensed waste disposal service

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b8063810?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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